Cas no 2138279-60-2 (1-methyl-1H-pyrazole-3-sulfonyl fluoride)

• Product Name: 1-methyl-1H-pyrazole-3-sulfonyl fluoride
• CAS No: 2138279-60-2
• MF: C₄H₅FN₂O₂S
• MW: 164.158102750778
• CID: 6206511
• PubChem ID: 165453556
• Update Time: 2025-10-28

1-methyl-1H-pyrazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazole-3-sulfonyl fluoride
• 2138279-60-2
• EN300-728751
• BY-0261

• Inchi： 1S/C4H5FN2O2S/c1-7-3-2-4(6-7)10(5,8)9/h2-3H,1H3
• InChI Key： VAWAAXBINLJEAA-UHFFFAOYSA-N
• SMILES： S(C1C=CN(C)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 164.00557674g/mol
• Monoisotopic Mass: 164.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-methyl-1H-pyrazole-3-sulfonyl fluoride

1-Methyl-1H-Pyrazole-3-Sulfonyl Fluoride: A Comprehensive Overview

1-Methyl-1H-pyrazole-3-sulfonyl fluoride, also known by its CAS number 2138279-60-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonyl fluorides, which are widely studied for their role in various chemical reactions and biological systems. The structure of 1-methyl-1H-pyrazole-3-sulfonyl fluoride consists of a pyrazole ring substituted with a methyl group at position 1 and a sulfonyl fluoride group at position 3, making it a versatile molecule with diverse functional groups.

The synthesis of 1-methyl-1H-pyrazole-3-sulfonyl fluoride typically involves multi-step reactions, often starting from pyrazole derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound, reducing production costs and enhancing purity. The sulfonyl fluoride group is particularly reactive, making this compound a valuable intermediate in the synthesis of other chemicals, including pharmaceuticals and agrochemicals.

One of the most promising applications of 1-methyl-1H-pyrazole-3-sulfonyl fluoride lies in its potential as a precursor for sulfonamide drugs. Sulfonamides are widely used in the pharmaceutical industry due to their ability to inhibit enzymes and receptors involved in various diseases. For instance, recent studies have explored the use of derivatives of this compound in the development of kinase inhibitors, which are critical for treating cancer and other conditions characterized by abnormal cell proliferation.

In addition to its pharmaceutical applications, 1-methyl-1H-pyrazole-3-sulfonyl fluoride has shown potential in agricultural chemistry. Its ability to act as a building block for herbicides and fungicides has been highlighted in several research papers. The pyrazole ring is known for its stability and ability to interact with biological targets, making this compound an attractive candidate for developing new crop protection agents.

The structural properties of 1-methyl-1H-pyrazole-3-sulfonyl fluoride also make it an interesting subject for fundamental chemical research. The interplay between the electron-withdrawing sulfonyl fluoride group and the electron-donating methyl group on the pyrazole ring creates a unique electronic environment that influences reactivity and selectivity in various reactions. Recent computational studies have provided deeper insights into the molecular orbitals and reaction mechanisms involving this compound, paving the way for more precise predictions of its behavior in different chemical systems.

The environmental impact of 1-methyl-1H-pyrazole-3-sulfonyl fluoride is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound is crucial. Preliminary studies suggest that it undergoes hydrolysis under certain conditions, but further research is needed to assess its long-term environmental fate and potential risks.

In conclusion, 1-methyl-1H-pyrazole-3-sulfonyl fluoride, with its CAS number 2138279-60-2, represents a versatile and promising compound with applications spanning pharmaceuticals, agriculture, and fundamental chemistry. Its unique structure and reactivity continue to drive innovative research, offering new opportunities for developing advanced materials and therapeutic agents. As scientific understanding of this compound deepens, it is likely to play an even more significant role in various industries.